Cas no 1361603-20-4 (5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid)

• Product Name: 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid
• CAS No: 1361603-20-4
• MF: C₁₂H₅Cl₃FNO₂
• MW: 320.531003713608
• CID: 4923397
• Update Time: 2025-06-13

5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid

• Inchi： 1S/C12H5Cl3FNO2/c13-5-1-8(14)10(9(15)2-5)7-3-6(16)4-17-11(7)12(18)19/h1-4H,(H,18,19)
• InChI Key： OXVJRTDEALMPPK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC(=CN=C1C(=O)O)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 335
• XLogP3: 4.3
• Topological Polar Surface Area: 50.2

Additional information on 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid

Introduction to 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic Acid (CAS No. 1361603-20-4)

5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361603-20-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its fused pyridine and carboxylic acid functional groups. The presence of a fluoro substituent at the fifth position and a 2,4,6-trichlorophenyl group at the third position imparts unique electronic and steric properties, making it a valuable scaffold for the development of novel therapeutic agents.

The structural features of 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid make it an intriguing candidate for further exploration in medicinal chemistry. The fluoro group is well-known for its ability to modulate metabolic stability, binding affinity, and pharmacokinetic profiles of drug candidates. In contrast, the 2,4,6-trichlorophenyl moiety introduces strong electron-withdrawing effects, which can influence the reactivity and electronic properties of the molecule. These combined attributes suggest potential applications in the design of small-molecule inhibitors targeting various biological pathways.

In recent years, there has been a surge in research focused on developing fluorinated heterocycles as pharmacophores. The fluorine atom's ability to enhance binding interactions with biological targets has been extensively studied. For instance, fluorinated compounds have shown promise in the development of antiviral and anticancer agents due to their improved lipophilicity and metabolic resistance. The 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid structure aligns with this trend, offering a versatile platform for drug discovery.

One of the most compelling aspects of 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid is its potential as a building block for more complex molecules. Its rigid aromatic core provides a stable framework that can be modified through various chemical transformations. For example, functionalization at the carboxylic acid group can yield esters or amides, which are common pharmacological moieties. Additionally, the presence of chlorine atoms offers opportunities for further derivatization via nucleophilic aromatic substitution or metal-catalyzed cross-coupling reactions.

The pharmaceutical industry has increasingly recognized the importance of fluorinated compounds in drug development. Fluorine atoms can enhance drug efficacy by improving target binding affinity and reducing susceptibility to metabolic degradation. Furthermore, fluorine labeling techniques are widely used in diagnostic imaging and biomarker detection. Given these advantages, 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid could serve as a valuable intermediate in the synthesis of fluorinated drug candidates.

Recent studies have highlighted the role of 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid in addressing unmet medical needs. Researchers have explored its potential as an inhibitor of enzymes involved in inflammatory pathways. By modulating these enzymes' activity, fluorinated picolinic acids may offer therapeutic benefits in conditions such as rheumatoid arthritis or inflammatory bowel disease. Preliminary computational studies suggest that the compound's structural features could interact with key residues in target proteins, leading to potent inhibitory effects.

The synthesis of 5-Fluoro-3-(2,4,6-trichlorophenyl)picolinic acid presents both challenges and opportunities for synthetic chemists. Traditional methods involve multi-step organic transformations starting from readily available precursors such as 2-amino-5-fluorobenzonic acid and 2,4,6-trichlorobenzaldehyde. Advances in catalytic systems have enabled more efficient synthetic routes, including asymmetric hydrogenation and palladium-catalyzed coupling reactions. These improvements have not only streamlined the production process but also enhanced scalability for industrial applications.

In conclusion,5-Fluoro-3-(2,4，6-trichlorophenyl)picolinic acid (CAS No. 1361603-20-4) represents a promising compound with diverse applications in pharmaceutical research and drug development。 Its unique structural features make it an attractive scaffold for designing novel therapeutic agents targeting various diseases。 As research continues to uncover new biological functions and synthetic methodologies，the potential uses of this compound are likely to expand further，offering exciting opportunities for future advancements in medicinal chemistry。